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Compound of Interest

Compound Name: Isobutyl acetoacetate

Cat. No.: B046460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Isobutyl acetoacetate (IBAA) is a versatile organic compound with significant applications in

the pharmaceutical and chemical industries. This technical guide provides a comprehensive

overview of its chemical properties, structure, synthesis, and safety profile. Quantitative data

are presented in structured tables for ease of reference, and detailed experimental protocols

for its synthesis are provided. A logical diagram illustrating the key aspects of IBAA is also

included to facilitate a deeper understanding of this important molecule.

Chemical Structure and Identification
Isobutyl acetoacetate, systematically named 2-methylpropyl 3-oxobutanoate, is the isobutyl

ester of acetoacetic acid.[1] It is characterized by a ketone and an ester functional group, which

contribute to its reactivity and utility as a chemical intermediate.[2]

Table 1: Chemical Identifiers for Isobutyl Acetoacetate
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Identifier Value

CAS Number 7779-75-1[3]

IUPAC Name 2-methylpropyl 3-oxobutanoate[1]

Molecular Formula C8H14O3[4]

SMILES CC(C)COC(=O)CC(=O)C[1]

InChI
InChI=1S/C8H14O3/c1-6(2)5-11-8(10)4-

7(3)9/h6H,4-5H2,1-3H3[5]

InChIKey ZYXNLVMBIHVDRH-UHFFFAOYSA-N[5]

Synonyms
Isobutyl 3-oxobutanoate, Acetoacetic acid

isobutyl ester[3]

Physicochemical Properties
Isobutyl acetoacetate is a clear, colorless liquid with a sweet, fruity, and somewhat winey or

brandy-like odor.[2][6] It is insoluble in water but soluble in alcohols and oils.[6]

Table 2: Physicochemical Properties of Isobutyl Acetoacetate

Property Value

Molecular Weight 158.19 g/mol [7]

Density 0.98 g/mL at 25 °C[6]

Boiling Point 196 °C at 760 mmHg[6], 100 °C at 22 mmHg[7]

Melting Point 177-179 °C (solvent: ethyl ether)[3][5]

Flash Point 78.3 °C (closed cup)[7][8]

Refractive Index (n20/D) 1.424[6]

Vapor Pressure 0.342 mmHg at 25 °C[3][7]

LogP 1.16470[3]
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Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of isobutyl
acetoacetate. The following table summarizes key spectral data.

Table 3: Spectroscopic Data for Isobutyl Acetoacetate

Technique Data Highlights

¹H NMR (CDCl₃)

δ (ppm): 0.94 (d, 6H), 1.95 (m, 1H), 2.28 (s, 3H),

3.47 (s, 2H), 3.92 (d, 2H), 5.01 (s, 1H, enol

form)[9]

¹³C NMR Data not explicitly found in search results.

FTIR (Neat)
Key peaks indicative of C=O (ester and ketone)

and C-O stretching.[4]

Mass Spectrometry Molecular Ion (M⁺): 158[1]

Synthesis and Reactivity
Isobutyl acetoacetate can be synthesized through several methods, with the reaction of

isobutanol and diketene being a common approach. It is also prepared by the Claisen

condensation of isobutyl acetate with ethyl acetate using a sodium ethoxide catalyst.[2][6]

Experimental Protocols
4.1.1. Synthesis from Isobutanol and Diketene (Adapted from a similar synthesis)

This protocol is adapted from the synthesis of tert-butyl acetoacetate.

Materials:

Isobutanol

Diketene

Anhydrous sodium acetate
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Three-necked flask

Mechanical stirrer

Dropping funnel

Reflux condenser

Thermometer

Heating mantle

Vacuum distillation apparatus

Procedure:

Equip a 500-mL three-necked flask with a mechanical stirrer, a dropping funnel, a reflux

condenser, and a thermometer.

Add 1.07 moles of isobutanol to the flask.

Heat the flask with a heating mantle to 80-85 °C.

Add a catalytic amount of anhydrous sodium acetate (e.g., 4.8 mmoles) with stirring.

Add 1.14 moles of diketene dropwise over 2.5 hours, maintaining the temperature. The

temperature may initially drop and then rise.

After the addition is complete, stir the mixture for an additional 30 minutes.

Purify the product by vacuum distillation.

4.1.2. General Protocol for Transesterification

Materials:

A β-keto-ester (e.g., methyl acetoacetate or ethyl acetoacetate)

Isobutanol
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A suitable catalyst (e.g., silica-supported boric acid)

Reaction vessel with magnetic stirrer

Heating apparatus

Procedure:

In a reaction vessel, combine the β-keto-ester (1 mmol), isobutanol (1.1 mmol), and the

catalyst.

Heat the mixture to the desired temperature (e.g., 100 °C) with stirring for several hours.

Monitor the reaction progress using a suitable technique like Thin Layer Chromatography

(TLC).

Upon completion, cool the mixture and dilute it with an organic solvent (e.g., diethyl ether or

ethyl acetate).

Filter to remove the catalyst.

Purify the crude product using column chromatography.

Reactivity
The presence of both a ketone and an ester group makes isobutyl acetoacetate a valuable

intermediate in organic synthesis. It can undergo a variety of reactions, including alkylation,

acylation, and condensation, making it a key building block for more complex molecules.

Safety and Handling
Isobutyl acetoacetate is a combustible liquid and can cause skin and serious eye irritation.[8]

[10] Proper personal protective equipment (PPE), including eye shields and gloves, should be

worn when handling this chemical.[8]

Table 4: Safety and Hazard Information for Isobutyl Acetoacetate
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Hazard Information Details

GHS Pictogram

Signal Word Warning[10]

Hazard Statements
H315: Causes skin irritation. H319: Causes

serious eye irritation.[10]

Precautionary Statements
P264, P280, P302+P352, P305+P351+P338,

P332+P313, P337+P313[10]

Storage Class 10 - Combustible liquids[8]

Applications
Isobutyl acetoacetate serves as a crucial intermediate in the synthesis of various

pharmaceuticals.[2] A notable application is in the production of Nisoldipine, a calcium channel

blocker used to treat high blood pressure.[3] It is also utilized as a flavoring agent in the food

industry due to its fruity and wine-like aroma.[4]

Logical Relationships of Isobutyl Acetoacetate
The following diagram illustrates the interconnectedness of the synthesis, structure, properties,

and applications of isobutyl acetoacetate.

Logical Flow of Isobutyl Acetoacetate
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Caption: Logical relationships of isobutyl acetoacetate.
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Conclusion
Isobutyl acetoacetate is a valuable chemical compound with a well-defined chemical structure

and a range of useful physicochemical properties. Its synthesis is achievable through

established organic chemistry protocols, and its reactivity makes it a key building block in the

pharmaceutical and flavor industries. A thorough understanding of its properties, synthesis, and

safety is essential for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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